4-Ethoxy-N-isopropyl-3-methylbenzenesulfonamide
4-Ethoxy-N-isopropyl-3-methylbenzenesulfonamide
Brand Name:
Vulcanchem
CAS No.:
886123-46-2
VCID:
VC0498034
InChI:
InChI=1S/C12H19NO3S/c1-5-16-12-7-6-11(8-10(12)4)17(14,15)13-9(2)3/h6-9,13H,5H2,1-4H3
SMILES:
CCOC1=C(C=C(C=C1)S(=O)(=O)NC(C)C)C
Molecular Formula:
C12H19NO3S
Molecular Weight:
257.35g/mol
4-Ethoxy-N-isopropyl-3-methylbenzenesulfonamide
CAS No.: 886123-46-2
Main Products
VCID: VC0498034
Molecular Formula: C12H19NO3S
Molecular Weight: 257.35g/mol
| CAS No. | 886123-46-2 |
|---|---|
| Product Name | 4-Ethoxy-N-isopropyl-3-methylbenzenesulfonamide |
| Molecular Formula | C12H19NO3S |
| Molecular Weight | 257.35g/mol |
| IUPAC Name | 4-ethoxy-3-methyl-N-propan-2-ylbenzenesulfonamide |
| Standard InChI | InChI=1S/C12H19NO3S/c1-5-16-12-7-6-11(8-10(12)4)17(14,15)13-9(2)3/h6-9,13H,5H2,1-4H3 |
| Standard InChIKey | BWIHUDAYANZMBX-UHFFFAOYSA-N |
| SMILES | CCOC1=C(C=C(C=C1)S(=O)(=O)NC(C)C)C |
| Canonical SMILES | CCOC1=C(C=C(C=C1)S(=O)(=O)NC(C)C)C |
| PubChem Compound | 6471977 |
| Last Modified | Nov 11 2021 |
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